Cas no 952183-44-7 (4-Methyl-1H-indazol-7-amine)

• Product Name: 4-Methyl-1H-indazol-7-amine
• CAS No: 952183-44-7
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD09607935
• CID: 1004858
• PubChem ID: 24213817
• Update Time: 2024-10-25

4-Methyl-1H-indazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1H-indazol-7-amine
• 7-AMINO-4-METHYL-1H-INDAZOLE
• 1H-Indazol-7-amine, 4-methyl-
• 4-methyl-1H-indazole-7-ylamine
• SBB086547
• 4236AF
• NE58886
• 4-methyl-1H-indazol-7-amine, AldrichCPR
• Z1262246153
• 4-Methyl-1H-indazol-7-amine (ACI)
• CS-0036524
• SY019991
• Z381673576
• 4-methyl-2H-indazol-7-amine
• DTXCID70590761
• CB-0850
• EN300-59422
• AKOS005072037
• SCHEMBL15717018
• CNB18344
• 952183-44-7
• MFCD09607935
• DTXSID90640010
• 4-Methyl-1H-indazol-7-amine

• MDL： MFCD09607935
• Inchi： 1S/C8H9N3/c1-5-2-3-7(9)8-6(5)4-10-11-8/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： GYFUDPSPYMFYPX-UHFFFAOYSA-N
• SMILES： N1NC2C(=C(C)C=CC=2N)C=1

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 1.2

Experimental Properties

• Melting Point: 211-214

4-Methyl-1H-indazol-7-amine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles